N-methylpiperazine-1-carboxamide
Cat. No. B066519
Key on ui cas rn:
163361-25-9
M. Wt: 143.19 g/mol
InChI Key: HPYONZVIPMACEZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05708173
Procedure details
To the solution of piperazine (3 g) in dichloromethane (30 ml) was added methyl isocyanate (2.16 ml) in an ice water bath with stirring. After 10 minutes the mixture was stirred at ambient temperature for 1 hour. The reaction mixture was evaporated in vacuo. The residue was diluted with acetonitrile (15 ml) and crystals were filtered off. The filtrate was evaporated in vacuo. To the residue was added xylene and the solvent was azeotropically removed in vacuo to give N-methyl-1-piperazinecarboxamide (2.43 g) as an oil.
Identifiers
|
REACTION_CXSMILES
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[NH:1]1[CH2:6][CH2:5][NH:4][CH2:3][CH2:2]1.[CH3:7][N:8]=[C:9]=[O:10]>ClCCl>[CH3:7][NH:8][C:9]([N:1]1[CH2:6][CH2:5][NH:4][CH2:3][CH2:2]1)=[O:10]
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Inputs
Step One
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Name
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|
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Quantity
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3 g
|
|
Type
|
reactant
|
|
Smiles
|
N1CCNCC1
|
|
Name
|
|
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Quantity
|
2.16 mL
|
|
Type
|
reactant
|
|
Smiles
|
CN=C=O
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|
Name
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|
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Quantity
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30 mL
|
|
Type
|
solvent
|
|
Smiles
|
ClCCl
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Conditions
Stirring
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Type
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CUSTOM
|
|
Details
|
with stirring
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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|
Details
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After 10 minutes the mixture was stirred at ambient temperature for 1 hour
|
|
Duration
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1 h
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The reaction mixture was evaporated in vacuo
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
The residue was diluted with acetonitrile (15 ml) and crystals
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
were filtered off
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The filtrate was evaporated in vacuo
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
To the residue was added xylene
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvent was azeotropically removed in vacuo
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CNC(=O)N1CCNCC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.43 g |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
